Cas no 54300-96-8 (4',5'-Methylene ether-7-Hydroxy-3-(2,4,5-trihydroxyphenyl)-2H-1-benzopyran-2-one)

• Product Name: 4',5'-Methylene ether-7-Hydroxy-3-(2,4,5-trihydroxyphenyl)-2H-1-benzopyran-2-one
• CAS No: 54300-96-8
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 2049376
• PubChem ID: 44260103
• Update Time: 2025-04-21

4',5'-Methylene ether-7-Hydroxy-3-(2,4,5-trihydroxyphenyl)-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4',5'-Methylene ether-7-Hydroxy-3-(2,4,5-trihydroxyphenyl)-2H-1-benzopyran-2-one
• LMPK12160015
• 7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)chromen-2-one
• 7,2'-Dihydroxy-4',5'-methylenedioxy-3-phenylcoumarin
• 54300-96-8

• Inchi： 1S/C16H10O6/c17-9-2-1-8-3-11(16(19)22-13(8)4-9)10-5-14-15(6-12(10)18)21-7-20-14/h1-6,17-18H,7H2
• InChI Key： XAIBLYCUSHEJPN-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C=C(C(O2)=O)C2C(O)=CC3=C(OCO3)C=2)=CC=1

Computed Properties

• Exact Mass: 298.04773803Da
• Monoisotopic Mass: 298.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.358
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids